Cas no 1904047-88-6 (3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine)

• Product Name: 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine
• CAS No: 1904047-88-6
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5934203
• PubChem ID: 92066567
• Update Time: 2025-10-29

3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine
• 3-[1-(3,4-dimethylphenyl)sulfonylazetidin-3-yl]oxypyridine
• 3-((1-((3,4-dimethylphenyl)sulfonyl)azetidin-3-yl)oxy)pyridine
• 1904047-88-6
• F6360-9581
• 3-{[1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yl]oxy}pyridine
• AKOS025331895

• Inchi： 1S/C16H18N2O3S/c1-12-5-6-16(8-13(12)2)22(19,20)18-10-15(11-18)21-14-4-3-7-17-9-14/h3-9,15H,10-11H2,1-2H3
• InChI Key： VKIATAQMNMAUKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N1CC(C1)OC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Additional information on 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine

Professional Introduction to 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine (CAS No. 1904047-88-6)

3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1904047-88-6, represents a unique structural motif that combines a pyridine ring with an azetidinyl moiety, both of which are functionalized with a sulfonamide group derived from 3,4-dimethylbenzene. The intricate architecture of this molecule positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The core structure of 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine consists of a pyridine ring linked to an azetidinyl group through an oxygen atom. The presence of the sulfonamide group attached to the azetidinyl ring introduces a polar and potentially hydrogen-bonding capable moiety, which is critical for interactions with biological targets. This feature makes the compound particularly interesting for developing small-molecule inhibitors or modulators that require specific binding interactions within biological systems.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Among these, pyridine derivatives have been extensively studied for their role in various pharmacological contexts. The combination of a pyridine ring with an azetidinyl scaffold in 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine creates a framework that can be further modified to enhance its pharmacokinetic properties and target specificity.

The sulfonamide group, derived from 3,4-dimethylbenzene, contributes to the compound's solubility and stability in aqueous environments, which is essential for formulation development and biological testing. Additionally, the sulfonamide moiety is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. These characteristics make 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The use of these tools has facilitated the rational design of derivatives of 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine that exhibit improved binding affinities and selectivity. For instance, studies have shown that modifications to the sulfonamide group can significantly alter the compound's ability to interact with specific enzymes or receptors.

The azetidinyl ring in 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine provides a three-membered cyclic structure that can introduce conformational constraints into the molecule. This feature is particularly useful for designing ligands that fit into narrow binding pockets within biological targets. Furthermore, the presence of both nitrogen and oxygen atoms in the azetidinyl ring allows for multiple hydrogen bonding interactions, which can enhance the compound's binding stability.

In the context of drug discovery, the synthesis of analogs of 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine has been explored as a means to optimize its pharmacological properties. By systematically varying substituents on the pyridine ring or the sulfonamide group, researchers can fine-tune the compound's solubility, bioavailability, and target specificity. These efforts have led to the identification of several promising derivatives with enhanced activity against various disease-related targets.

The growing interest in heterocyclic compounds like 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine is also driven by their potential applications in chemical biology and precision medicine. These compounds serve as valuable tools for studying enzyme mechanisms, pathway regulation, and cellular processes. Moreover, their structural diversity allows for tailored modifications to develop targeted therapies for specific diseases.

In conclusion, 3-{1-(3,4-dimethylbenzenesulfonyl)azetidin-3-yloxy}pyridine (CAS No. 1904047-88-6) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups and its potential for further derivatization make it a compelling candidate for future research in medicinal chemistry and drug discovery. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative therapeutic strategies.